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Compound Name: 2,3-Dihydro-7-azaindole

Cat. No.: B017877

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the investigation of 7-
azaindoline derivatives as potential anticancer agents. The information compiled herein is
intended to guide researchers in the screening, characterization, and mechanistic evaluation of
this promising class of compounds.

Introduction

The 7-azaindoline scaffold has emerged as a privileged structure in medicinal chemistry,
forming the core of several clinically approved drugs and numerous investigational agents. Its
unique chemical properties, including the ability to form key hydrogen bond interactions with
protein kinases, have made it a focal point in the development of targeted cancer therapies.[1]
[2] Derivatives of 7-azaindoline have demonstrated potent inhibitory activity against a range of
cancer-related targets, leading to the induction of apoptosis, cell cycle arrest, and the
modulation of critical signaling pathways.[3][4] This document summarizes key quantitative
data, outlines a typical experimental workflow for their evaluation, and provides detailed
protocols for essential in vitro assays.

Data Presentation: In Vitro Cytotoxicity of 7-
Azaindoline Derivatives
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The following table summarizes the 50% inhibitory concentration (IC50) values of various 7-
azaindoline derivatives against a panel of human cancer cell lines, demonstrating their potent
anti-proliferative activity.
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Compound ID Cancer Cell Line IC50 (pM) Reference
HeLa (Cervical
7-AID 16.96 [4]
Cancer)
MCF-7 (Breast
14.12 [4]
Cancer)
MDA-MB-231 (Breast
12.69 [4]
Cancer)
Compound P1 HOS (Osteosarcoma) 0.08879
MCF-7 (Breast
- [3]
Cancer)
A549 (Lung Cancer) - [3]
MCF-7 (Breast
Compound 4g 15.56 (GI50)
Cancer)
MCF-7 (Breast
Compound 6g 6.67 [5]
Cancer)
HeLa (Cervical
4.49 [5]
Cancer)
DU-145 (Prostate
10.38 [5]
Cancer)
MCF-7 (Breast
Compound 6h 7.32 [5]
Cancer)
HeLa (Cervical
6.87 [5]
Cancer)
DU-145 (Prostate
15.40 [5]

Cancer)

TH1082

A375 (Melanoma)

25.38 (ug/mL)

[6]

SMMC (Liver Cancer)

48.70 (ng/mL)

[6]
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MCF-7 (Breast

76.94 (ug/mL) [6]
Cancer)

MCF-7 (Breast
FD2054 - [7]
Cancer)

MDA-MB-231 (Breast

Cancer)

[7]

MCF-7 (Breast
FD2078 - [7]
Cancer)

MDA-MB-231 (Breast

Cancer)

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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anticancer-agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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